N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C17H13FN2O2/c18-14-8-4-2-6-12(14)10-19-17(22)15-9-11-5-1-3-7-13(11)16(21)20-15/h1-9H,10H2,(H,19,22)(H,20,21)
• InChI Key: XTPYGKLKYHKPNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(NC2=O)C(=O)NCC3=CC=CC=C3F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential in cancer research. This molecule has been shown to inhibit the activity of the fibroblast growth factor receptor (FGFR), which is a promising target for cancer treatment. In

Mechanism of Action

N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide inhibits the activity of FGFR by binding to the ATP binding site of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, which ultimately leads to cell death in cancer cells. The specificity of this compound for FGFR makes it a valuable tool for studying the role of FGFR in cancer.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells by inhibiting the activity of FGFR. This has been demonstrated in various cancer cell lines, including breast cancer, lung cancer, and bladder cancer. In addition to its anti-cancer effects, this compound has also been shown to have anti-inflammatory effects by inhibiting the activity of the pro-inflammatory cytokine interleukin-1β.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide is its specificity for FGFR, which makes it a valuable tool for studying the role of FGFR in cancer. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Additionally, the high cost of this compound may limit its use in some research settings.

Future Directions

There are several future directions for research on N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide. One area of interest is the development of more potent and selective FGFR inhibitors. This could lead to the development of more effective cancer treatments that target FGFR. Another area of research is the identification of biomarkers that can predict the response to FGFR inhibitors, which could help to personalize cancer treatment. Finally, the use of this compound in combination with other cancer treatments, such as chemotherapy or immunotherapy, could lead to improved outcomes for cancer patients.

Synthesis Methods

The synthesis of N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide involves a multistep process that starts with the reaction of 2-fluorobenzaldehyde and methylamine to form N-(2-fluorobenzyl)methylamine. This intermediate is then reacted with 3-cyanophenylboronic acid to form the desired product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-1-oxo-2H-isoquinoline-3-carboxamide has been extensively studied for its potential in cancer research. It has been shown to inhibit the activity of FGFR, which is a receptor tyrosine kinase that plays a critical role in cancer cell proliferation and survival. Inhibition of FGFR has been shown to induce cell death in cancer cells, making it a promising target for cancer treatment. This compound has been shown to be a potent inhibitor of FGFR, making it a valuable tool for studying the role of FGFR in cancer.